Cas no 59944-77-3 (Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester)

• Product Name: Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester
• CAS No: 59944-77-3
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD22572890
• CID: 3162055
• PubChem ID: 12299125
• Update Time: 2025-04-21

Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• thieno[2,3-b]pyrazine carboxylate d'ethyle-6
• ethyl thieno[3,2-b]pyrazine-6-carboxylate;thieno[2,3-b]pyrazine-6-carboxylic acid ethyl ester;
• 59944-77-3
• MFCD22572890
• SCHEMBL1697881
• ethyl thieno[3,2-b]pyrazine-6-carboxylate
• Thieno[2,3-b]pyrazine-6-carboxylic acid ethyl ester
• CS-0326890
• AKOS025392395
• AS-5369
• BPEISRFZSPQOLU-UHFFFAOYSA-N
• ethylthieno[2,3-b]pyrazine-6-carboxylate
• F89256
• ethyl thieno[2,3-b]pyrazine-6-carboxylate
• Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester

• MDL： MFCD22572890
• Inchi： 1S/C9H8N2O2S/c1-2-13-9(12)7-5-6-8(14-7)11-4-3-10-6/h3-5H,2H2,1H3
• InChI Key： BPEISRFZSPQOLU-UHFFFAOYSA-N
• SMILES： S1C2C(C=C1C(=O)OCC)=NC=CN=2

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 332.5±37.0 °C at 760 mmHg
• Flash Point: 154.9±26.5 °C
• PSA: 80.32000
• LogP: 1.86800
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)